Cas no 1510404-05-3 (N-(pyridin-4-yl)methylhydroxylamine)

• Product Name: N-(pyridin-4-yl)methylhydroxylamine
• CAS No: 1510404-05-3
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 5964764
• PubChem ID: 18989518
• Update Time: 2025-11-01

N-(pyridin-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-4-yl)methylhydroxylamine
• N-[(pyridin-4-yl)methyl]hydroxylamine
• AKOS021005213
• 1510404-05-3
• EN300-1857624

• Inchi： 1S/C6H8N2O/c9-8-5-6-1-3-7-4-2-6/h1-4,8-9H,5H2
• InChI Key： CNLJIPMVYIEVTG-UHFFFAOYSA-N
• SMILES： ONCC1C=CN=CC=1

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 71.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-(pyridin-4-yl)methylhydroxylamine

N-(pyridin-4-yl)methylhydroxylamine (CAS No. 1510404-05-3): Properties, Applications, and Market Insights

N-(pyridin-4-yl)methylhydroxylamine (CAS No. 1510404-05-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine-hydroxylamine structure, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C6H8N2O, and precise structural features make it valuable for designing novel bioactive molecules.

The chemical properties of N-(pyridin-4-yl)methylhydroxylamine include a molecular weight of 124.14 g/mol and a distinct reactivity profile due to the presence of both a pyridine ring and a hydroxylamine functional group. Researchers often utilize this compound for its ability to participate in nucleophilic addition reactions and ligand formation, making it a critical component in drug discovery and material science.

One of the most prominent applications of N-(pyridin-4-yl)methylhydroxylamine is in the development of pharmaceutical intermediates. Its structural motif is frequently incorporated into molecules targeting neurological and metabolic disorders. Recent studies highlight its role in synthesizing kinase inhibitors and antioxidant agents, aligning with the growing demand for precision medicine.

In addition to pharmaceuticals, CAS 1510404-05-3 finds utility in agrochemical research. The compound's ability to modify plant growth regulators and pesticide formulations has sparked interest in sustainable agriculture. As the industry shifts toward eco-friendly solutions, N-(pyridin-4-yl)methylhydroxylamine derivatives are being explored for their low environmental impact.

The market trends for N-(pyridin-4-yl)methylhydroxylamine reflect its rising importance. With increasing investments in biopharmaceuticals and green chemistry, the demand for high-purity intermediates like this compound is projected to grow. Suppliers are focusing on scalable synthesis methods to meet industrial needs while maintaining cost efficiency.

From a safety and handling perspective, N-(pyridin-4-yl)methylhydroxylamine requires standard laboratory precautions. Proper storage conditions, such as protection from moisture and light, are essential to maintain its stability. Researchers emphasize the importance of material safety data sheets (MSDS) to ensure safe usage in various applications.

Looking ahead, innovations in catalytic processes and computational chemistry are expected to further enhance the utility of CAS 1510404-05-3. The integration of AI-driven drug design and automated synthesis platforms could unlock new possibilities for this compound, reinforcing its role in next-generation research.

For those seeking high-quality N-(pyridin-4-yl)methylhydroxylamine, it is crucial to partner with reputable suppliers who adhere to stringent quality control standards. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify purity and structural integrity.

In summary, N-(pyridin-4-yl)methylhydroxylamine (CAS No. 1510404-05-3) is a multifaceted compound with expanding applications in medicine, agriculture, and materials science. Its unique chemical attributes and compatibility with modern synthetic methods position it as a key player in advancing scientific and industrial innovation.